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Compound of Interest

Compound Name: 2-(Furan-2-yl)azepane

Cat. No.: B1335448 Get Quote

For immediate reference, this document outlines the essential safety protocols and disposal

procedures for 2-(Furan-2-yl)azepane. Adherence to these guidelines is critical for ensuring

the safety of laboratory personnel and maintaining regulatory compliance.

While a specific Safety Data Sheet (SDS) for 2-(Furan-2-yl)azepane is not readily available, its

structural components—a furan ring and an azepane ring—necessitate that it be handled as a

hazardous chemical. The following procedures are based on the known hazards of furan and

general best practices for chemical waste management. Furan is known to be a flammable

liquid that can form explosive peroxides and is harmful if ingested, inhaled, or absorbed

through the skin.[1][2][3] Therefore, 2-(Furan-2-yl)azepane should be treated with similar

precautions.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department

for specific guidance and to ensure full compliance with local, state, and federal regulations.[1]

Hazard Profile Overview
Based on the characteristics of its structural analogs, 2-(Furan-2-yl)azepane is anticipated to

exhibit the following hazards:

Flammability: The compound is likely a flammable liquid.[1][3][4]

Toxicity: Furan and its derivatives can be harmful.[1][2]
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Peroxide Formation: Furan-containing compounds may form explosive peroxides when

exposed to air and light.[1][3][4]

Irritation: Similar chemical structures are known to cause skin and eye irritation.[1][5]

Personal Protective Equipment (PPE)
Before handling 2-(Furan-2-yl)azepane for disposal, ensure the following PPE is worn:

Chemical-resistant gloves (inspect before use).[6]

Safety goggles or a face shield.

A flame-retardant lab coat.[3]

Work in a well-ventilated area or under a chemical fume hood.[3]

Step-by-Step Disposal Procedure
1. Waste Identification and Classification:

Treat all waste containing 2-(Furan-2-yl)azepane, including pure substance, solutions, and

contaminated materials (e.g., pipette tips, absorbent pads), as hazardous waste.[1][2][7]

2. Waste Segregation and Collection:

Do not mix 2-(Furan-2-yl)azepane waste with other waste streams unless explicitly

permitted by your institution's EHS guidelines.[1]

Collect the waste in a designated, properly labeled, and sealed hazardous waste container.

[1] The container should be made of a material compatible with organic compounds.

3. Labeling:

The waste container must be clearly labeled with "Hazardous Waste," the full chemical name

"2-(Furan-2-yl)azepane," and any other relevant hazard warnings (e.g., "Flammable

Liquid").[8]

4. Storage:
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Store the sealed waste container in a designated satellite accumulation area for hazardous

waste.[1]

The storage area should be cool, dry, well-ventilated, and away from sources of ignition and

light.[3][9]

Ensure the container is kept tightly closed to prevent the release of vapors.[1]

5. Final Disposal:

Never dispose of 2-(Furan-2-yl)azepane down the drain or in the regular trash.[1][7] This

can lead to environmental contamination and potential ignition hazards.

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal contractor.[1]

Spill Management
In the event of a spill:

Evacuate non-essential personnel from the area.[8]

Eliminate all ignition sources.[7]

Ventilate the area.[7]

For small spills, absorb the chemical with an inert material such as sand or vermiculite.[4][7]

[8]

Collect the contaminated absorbent material in a sealed container and dispose of it as

hazardous waste.[1]

For large spills, contact your institution's EHS department immediately.

Quantitative Data for Structurally Related Compounds
While specific quantitative data for 2-(Furan-2-yl)azepane is limited, the table below

summarizes key data for furan to provide a contextual understanding of its potential hazards.
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Property Furan

CAS Number 110-00-9

Flash Point -35 °C / -31 °F[4][10]

Flammability Limits Lower: 2.3%, Upper: 14.3%

Autoignition Temperature 390 °C / 734 °F[2][10]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of 2-
(Furan-2-yl)azepane.
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Start: Disposal of
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Wear Appropriate PPE:
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waste streams

Collect in a Designated,
Labeled, and Sealed
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and Final Disposal
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Complete

Click to download full resolution via product page

Caption: Disposal workflow for 2-(Furan-2-yl)azepane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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